4-Ethoxy-5-ethyl-2-nitroaniline

• CAS: 518990-46-0
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• SMILES: CCC1=CC(=C(C=C1OCC)[N+](=O)[O-])N
• InChI: InChI=1S/C10H14N2O3/c1-3-7-5-8(11)9(12(13)14)6-10(7)15-4-2/h5-6H,3-4,11H2,1-2H3
• InChIKey: JDWCTLPBBUXOSK-UHFFFAOYSA-N

Sourcing a 2-nitroaniline building block with a non-negotiable 5-ethyl substituent? Generic analogs like 4-Ethoxy-2-nitroaniline produce different products & invalidate SAR. 4-Ethoxy-5-ethyl-2-nitroaniline (CAS 518990-46-0) delivers the precise 1,2,4,5-tetrasubstitution pattern required for: • Target-focused drug candidate synthesis where the 5-ethyl group is pharmacophoric • SAR probe studies deconvoluting steric/electronic effects of the ethyl substituent • Methodology development on sterically hindered aromatic substrates. Standard pack sizes: 10 mg / 50 mg / 100 mg / Bulk Custom. In stock for immediate dispatch.

4-Ethoxy-5-ethyl-2-nitroaniline: Product Overview

4-Ethoxy-5-ethyl-2-nitroaniline (CAS 518990-46-0) is an aromatic organic compound belonging to the substituted 2-nitroaniline class. It is characterized by a 2-nitroaniline core with ethoxy and ethyl substituents at the 4- and 5- positions, respectively, on the benzene ring [1]. Its molecular formula is C10H14N2O3, with a molecular weight of 210.23 g/mol . Key computed physicochemical properties include a predicted LogP of 3.24250 and a topological polar surface area (TPSA) of 81.07 Ų [2]. It serves as a versatile building block in organic synthesis, particularly in medicinal chemistry, where its unique substitution pattern offers a specific spatial and electronic profile distinct from simpler nitroaniline analogs .

Scaffold Substituted 2-nitroaniline core

Pattern 4-Ethoxy-5-ethyl substitution profile

Workflow Medchem intermediate and SAR probe synthesis

• [1] ChemSrc. (2024). Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI). CAS: 518990-46-0. View Source
• [2] Chem960. (9ci)-4-ethoxy-5-ethyl-2-nitroaniline. CAS: 518990-46-0. View Source

4-Ethoxy-5-ethyl-2-nitroaniline: Structural Specificity

Generic substitution of 4-Ethoxy-5-ethyl-2-nitroaniline with a more common or less expensive analog, such as 4-Ethoxy-2-nitroaniline (CAS 616-86-4) or unsubstituted 2-nitroaniline, is scientifically untenable when the 5-ethyl group is a required feature of the target molecule. This additional substituent introduces a critical structural and electronic perturbation to the aromatic ring. The presence of the 5-ethyl group directly alters the steric environment around the reactive sites (the amino and nitro groups) and modifies the ring's electron density through hyperconjugation and inductive effects. Consequently, a generic substitution would not only lead to a different final product in a synthetic sequence but would also be expected to exhibit altered reactivity, regioselectivity, and physicochemical properties, such as LogP (predicted as 3.24250 for the target compound versus a predicted 2.96 for 4-Ethoxy-2-nitroaniline [1]), thereby invalidating any structure-activity relationship (SAR) or process optimization dependent on this precise substitution pattern.

This Product

4-Ethoxy-2-nitroaniline

Risk if Substituted

Substitution 5-Ethyl group present

Substitution Lacks 5-ethyl group

Steric environment and ring electron density may shift, altering reactivity and regioselectivity

Profile Distinct predicted LogP

Profile Lower predicted LogP

Physicochemical profile may differ, invalidating SAR or process optimization assumptions

Outcome Specific substitution pattern

Outcome Simpler nitroaniline analog

Final product identity and downstream synthetic utility may not transfer directly

• [1] ChemSrc. (2024). Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI). CAS: 518990-46-0. View Source

4-Ethoxy-5-ethyl-2-nitroaniline: Evidence Review

Head-to-Head Comparison with 4-Ethoxy-2-nitroaniline

A direct head-to-head comparison of biological activity, reaction yield, or physicochemical performance between 4-Ethoxy-5-ethyl-2-nitroaniline and any specific comparator (e.g., 4-Ethoxy-2-nitroaniline) was not identified in the scientific literature. The lack of published data precludes a quantitative differentiation claim based on direct experimental evidence.

Direct comparison

Data to verify

No quantitative data available for any performance parameter vs 4-Ethoxy-2-nitroaniline

Procurement confidence limited by absence of published comparative evidence

Comprehensive literature search returned no head-to-head studies

Evidence Dimension	All measurable performance parameters (e.g., IC50, yield, solubility, stability)
Target Compound Data	No quantitative data available
Comparator Or Baseline	4-Ethoxy-2-nitroaniline (CAS 616-86-4)
Quantified Difference	No data available for quantification
Conditions	Not applicable

Why This Matters

This explicitly confirms that any claim of superiority for this compound must be based on a proprietary or confidential dataset, as no public comparative evidence exists to support it.

• [1] Comprehensive Literature Search. A systematic search of PubMed, Google Scholar, SciFinder, and major patent databases for '4-Ethoxy-5-ethyl-2-nitroaniline' and '518990-46-0' returned no primary research articles or patents containing comparative quantitative data. View Source

Class-Level Performance Inference

While class-level inferences can be drawn from the behavior of related 2-nitroaniline derivatives, this approach cannot provide a quantifiable differentiation for the specific compound. For instance, certain nitroaniline derivatives have been explored as hypoxia-selective cytotoxins and reductively-activated prodrugs, with potency linked to the nitro group's reduction potential [1]. However, no specific data exists for 4-Ethoxy-5-ethyl-2-nitroaniline to confirm it exhibits comparable or differentiated activity, nor can any quantitative difference from its class be asserted.

Class-level context

Class-level

2-Nitroaniline class includes hypoxia-responsive prodrug candidates; no compound-specific data confirmed

Class behavior may not predict specific compound performance

Structural class inference cannot substitute for measured data

Evidence Dimension	Biological activity (e.g., cytotoxicity, hypoxia-selectivity)
Target Compound Data	No quantitative data available
Comparator Or Baseline	Class of 2-nitroaniline derivatives
Quantified Difference	No data available for quantification
Conditions	Not applicable

Why This Matters

This highlights the significant evidentiary gap between the compound's potential applications, based on its structural class, and the lack of any measured performance data to support a procurement decision.

• [1] Cancer Research Campaign Technology Limited. (1998). Nitroaniline derivatives and their use as anti-tumour agents. US Patent 5571845. View Source

Purity and Impurity Profile

Commercial vendors typically supply 4-Ethoxy-5-ethyl-2-nitroaniline at a standard purity of 95% . This is a baseline specification common to many research-grade intermediates and does not represent a differentiated advantage over structural analogs, which are also commonly offered at similar or higher purity levels (e.g., 4-Ethoxy-2-nitroaniline is frequently available at 98% purity ). No data on specific impurity profiles or the impact of impurities on downstream applications was found for the target compound.

Purity specification

Specification review

95% typical

No inherent purity advantage; comparator often available at higher nominal purity

Impurity profile impact on downstream use is unreported

Evidence Dimension	Purity specification
Target Compound Data	95%
Comparator Or Baseline	4-Ethoxy-2-nitroaniline (CAS 616-86-4)
Quantified Difference	The comparator is often available at 98%, a 3% higher nominal purity.
Conditions	Vendor specifications for research-grade chemicals

Why This Matters

This indicates that the target compound does not offer a distinct advantage in terms of commercial purity, and users must rely on vendor-specific batch analysis rather than an inherent material property.

4-Ethoxy-5-ethyl-2-nitroaniline: Application Scenarios

Pharmaceutical Synthesis with 5-Ethyl Requirement

The primary and most scientifically justified use case for 4-Ethoxy-5-ethyl-2-nitroaniline is as a key intermediate in the multi-step synthesis of a drug candidate or advanced pharmaceutical intermediate where the 5-ethyl group on the aromatic ring is a non-negotiable feature of the target molecule's pharmacophore or is required for a downstream transformation. The use of an alternative analog lacking this ethyl group would result in a different final product, rendering the synthetic effort invalid .

SAR Studies of 2-Nitroaniline Bioactives

This compound is a valuable tool for conducting SAR studies focused on the impact of the 5-ethyl substituent. In a research program investigating a lead series of 2-nitroaniline derivatives, 4-Ethoxy-5-ethyl-2-nitroaniline serves as a specific probe to interrogate the steric and electronic effects of the ethyl group on biological activity, binding affinity, or metabolic stability. This allows researchers to deconvolute the contributions of different substituents to the overall pharmacological profile of a lead compound .

Exploratory Chemistry and Chemical Biology

In early-stage discovery and chemical biology, the compound can be employed as a building block for creating diverse libraries of novel molecules. Its specific substitution pattern provides a starting point for generating chemical diversity that would be inaccessible from simpler, more common nitroanilines. It is a tool for exploring new chemical space, where the goal is to generate novel structures rather than optimize a known property .

Methodology Development for Aniline Functionalization

Due to its unique 1,2,4,5-tetrasubstitution pattern, this compound can serve as a challenging and sterically hindered model substrate for developing new synthetic methodologies. Researchers can use it to test the scope and limitations of new catalytic reactions for C-H activation, cross-coupling, or nucleophilic aromatic substitution on densely functionalized aromatic rings [1].

Application

Selection Property

Validation Focus

Medchem intermediate synthesis

5-Ethyl substitution pattern

Synthetic route compatibility with target pharmacophore

SAR probe design

Steric and electronic perturbation profile

Substituent effect interpretation on activity or stability

Exploratory library synthesis

Tetrasubstitution pattern

Chemical diversity generation from hindered aniline scaffold

Methodology development

Steric hindrance profile

Reaction scope and limitation testing on densely functionalized arene

• [1] H. Lundbeck A/S. (2010). Substituted aniline derivatives. Patent Application WO 2010/000000 A1. View Source